N1-(2-methoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-methoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C25H33N5O3/c1-28-12-14-30(15-13-28)22(18-8-9-21-19(16-18)10-11-29(21)2)17-26-24(31)25(32)27-20-6-4-5-7-23(20)33-3/h4-9,16,22H,10-15,17H2,1-3H3,(H,26,31)(H,27,32)
• InChI Key: YFJCOXAUTBRYEM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC=CC=C2OC)C3=CC4=C(C=C3)N(CC4)C
• Molecular Formula: C25H33N5O3
• Molecular Weight: 451.6 g/mol
• CAS No.: 922016-09-9

Description

N1-(2-methoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H33N5O3 and its molecular weight is 451.571. The purity is usually 95%.
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Scientific Research Applications

1. Serotonin Receptor Studies

Compounds similar to N1-(2-methoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide have been studied for their interaction with serotonin receptors. For instance, analogues of N-piperazinylphenyl biphenylcarboxamides, which share structural similarities, have been evaluated as potent and selective 5-HT(1B/1D) antagonists (Liao et al., 2000).

2. ABCB1 Inhibitors

Derivatives with the 2-[(3-methoxyphenylethyl)phenoxy]-moiety, similar to the compound , have been explored as ABCB1 inhibitors, demonstrating potential in the treatment of diseases involving ABCB1 transporter activity (Colabufo et al., 2008).

3. Role of Linkers in Ligands

Research on 2-amino-4-(4-methylpiperazin-1-yl)-1,3,5-triazines, similar in structure, has highlighted the importance of linkers between triazine moiety and aromatic substituents for serotonin 5-HT6 receptor affinity. These studies contribute to the understanding of molecular interactions in receptor binding (Łażewska et al., 2019).

4. Isoindol-1-one Analogues

Investigations into isoindol-1-one analogues of arylpiperazine derivatives, which have structural elements in common with the compound , have been conducted to explore their potential as 5-HT1A receptor ligands. This research is significant in developing new therapeutic agents targeting the 5-HT1A receptors (Zhuang et al., 1998).

5. Novel Picolinamide Derivatives

Picolinamide derivatives, linked to an arylpiperazine moiety, have been synthesized and evaluated for their affinity to serotonin receptors. This research provides insights into the development of compounds with high specificity and affinity towards serotoninergic receptors (Fiorino et al., 2017).